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Compound of Interest

Compound Name: 4-(2-Fluorophenoxy)aniline

Cat. No.: B1310748

An In-Depth Technical Guide to the Physicochemical Properties of 4-(2-
Fluorophenoxy)aniline

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties, spectroscopic profile, and synthetic methodologies for 4-(2-Fluorophenoxy)aniline
(PubChem CID: 5126073). As a fluorinated diaryl ether amine, this compound serves as a
valuable and versatile building block in medicinal chemistry and materials science. Its structure,
featuring a fluorophenoxy moiety linked to an aniline ring, imparts unique electronic and
conformational properties that are of significant interest to researchers in drug development
and polymer chemistry. This document synthesizes key data on its chemical identity, structural
characteristics, and delineates field-proven protocols for its synthesis and characterization,
offering a holistic resource for scientists and researchers.

Chemical Identity and Structural Elucidation

The foundational step in utilizing any chemical entity is a precise understanding of its structure
and fundamental properties. 4-(2-Fluorophenoxy)aniline is an aromatic compound
characterized by a 2-fluorophenoxy group ether-linked to the fourth position of an aniline
molecule.
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Figure 1. Chemical Structure of 4-(2-Fluorophenoxy)aniline
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Step 1: Ullmann Condensation

2-Fluorophenol +

1-Bromo-4-nitrobenzene Figure 2. Two-Step Synthesis Workflow
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Figure 3. Ullmann Condensation Catalytic Cycle
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¢ To cite this document: BenchChem. [4-(2-Fluorophenoxy)aniline physicochemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1310748#4-2-fluorophenoxy-aniline-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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